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Compound of Interest
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Cat. No.: B12771262

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diclazuril sodium is the sodium salt of Diclazuril, a potent synthetic anticoccidial agent
belonging to the benzeneacetonitrile class of compounds. It is widely utilized in the veterinary
field for the prevention and treatment of coccidiosis in poultry and other livestock. This technical
guide provides an in-depth overview of the chemical properties, structure, and analytical
methodologies for Diclazuril sodium, intended to support research and development activities.

Chemical Properties and Structure

Diclazuril sodium is a derivative of its parent compound, Diclazuril. The addition of sodium
enhances its solubility, which can be advantageous for certain formulations.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Diclazuril and its sodium
salt. Data for Diclazuril is more readily available and is presented here as a primary reference.
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Value

Source(s)

Chemical Name

sodium;2-(4-chlorophenyl)-2-
[2,6-dichloro-4-(3,5-dioxo-
1,2,4-triazin-2-
yl)phenyl]acetonitrile

[1]

CAS Number 112209-99-1 [2][3]
Molecular Formula C17HsCIsN4NaOz2 [11[2]
Molecular Weight 430.63 g/mol [2]

Typically exists as a solid at

room temperature.[2] Diclazuril
Appearance ) ) [4]

(parent) is a slightly yellow to

beige powder.

Diclazuril Sodium: May be

soluble in DMSO, H20, and

Ethanol.[2] Diclazuril (parent):
Solubility Very low aqueous solubility (<1 [2][4][5][6]

mg/L).[4] Soluble in DMSO (16
mg/mL).[5][6] Insoluble in

water and ethanol.[5]

Melting Point (Diclazuril)

290.5 °C - 297 °C (with

decomposition)

(410718l

pKa (Diclazuril)

5.92

[4]

Log P (Diclazuril)

4.41 (at pH 7.03)

[4]

Chemical Structure

The chemical structure of Diclazuril sodium is characterized by a central benzeneacetonitrile

core with chloro- and triazinedione functional groups.
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Figure 1. Chemical structure of Diclazuril Sodium.

Experimental Protocols

The analysis of Diclazuril sodium in various matrices is crucial for quality control, residue
monitoring, and research. High-Performance Liquid Chromatography (HPLC) is a commonly

employed technique.

Determination of Diclazuril by Reversed-Phase HPLC

This protocol is a generalized procedure based on published methods for the determination of

Diclazuril.

1. Instrumentation:
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High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector.

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 um particle size).[7]

. Reagents and Materials:

Acetonitrile (HPLC grade).

Phosphoric acid.[7]

Water (HPLC grade).

Diclazuril reference standard.

Methanol (for extraction).[9]

Dimethylformamide (DMF) (for sample dissolution).[7]

. Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and 0.2% phosphoric acid.[7] The exact ratio may
need optimization.

Flow Rate: 1.2 mL/min.[7]

Detection: UV at 275 nm or 280 nm.[7][9][10]

Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).

. Standard Solution Preparation:

Prepare a stock solution of Diclazuril reference standard in a suitable solvent such as DMF.

Prepare a series of working standard solutions by diluting the stock solution with the mobile
phase to construct a calibration curve. The linearity range is typically between 1-200 pg/mL.

[7]

. Sample Preparation (e.g., from a feed premix):
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A known amount of the sample is extracted with acidified methanol.[9]

The extract may be purified using solid-phase extraction (SPE) with a C18 cartridge.[10]

The eluate is evaporated to dryness and the residue is redissolved in a known volume of

DMF or the mobile phase.[9][10]

. Analysis:

Inject equal volumes of the standard and sample solutions into the HPLC system.

Identify the Diclazuril peak in the sample chromatogram by comparing its retention time with

that of the standard.

Quantify the amount of Diclazuril in the sample using the calibration curve.

General HPLC Analysis Workflow for Diclazuril

Sample Preparation
(Extraction & Purification

Standard Preparation
(Reference Diclazuril)

HPLC Analysis
(C18 Column, UV Detection)

Data Acquisition
(Chromatogram)

:

Quantification
(Calibration Curve)
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Figure 2. General workflow for HPLC analysis of Diclazuril.

Mechanism of Action

Diclazuril exerts its anticoccidial effect by interfering with the intracellular development of
Eimeria species, the protozoan parasites responsible for coccidiosis. It is effective against both
the asexual (schizogony) and sexual (gametogony) stages of the parasite's life cycle.[3][11]

A key aspect of Diclazuril's mechanism of action involves the parasite's glyceraldehyde-3-
phosphate dehydrogenase (GAPDH). Research has shown that treatment with Diclazuril leads
to an increased expression and subsequent translocation of GAPDH into the nucleus of the
parasite's cells (merozoites).[4][12] This nuclear accumulation of GAPDH is associated with the

induction of apoptosis, or programmed cell death, in the parasite.[4][12]

Proposed Mechanism of Diclazuril-Induced Apoptosis in Eimeria
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Figure 3. Signaling pathway of Diclazuril's mechanism of action.
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Synthesis Overview

The synthesis of Diclazuril is a multi-step process that typically starts from aromatic precursors.
While detailed industrial protocols are proprietary, the general synthetic route involves the
following key transformations.

A common starting material is 2,6-dichloro-4-nitroaniline or 3,4,5-trichloronitrobenzene.[13]
These precursors undergo a series of reactions including diazotization, substitution, and
reduction to form a key intermediate.[13] This intermediate is then further modified through
coupling and cyclization reactions to yield the final Diclazuril molecule.[13] The synthesis of
Diclazuril sodium is achieved by reacting Diclazuril with a sodium base, such as sodium
hydroxide, in a 1:1 molar ratio.[14]

Simplified Synthesis Workflow for Diclazuril Sodium
Starting Materials
(e.g., 2,6-dichloro-4-nitroaniline)

'

Multi-step Synthesis
(Diazotization, Substitution, Reduction)
Diclazuril Formation
(Coupling & Cyclization)

Salt Formation
(Reaction with NaOH)
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© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://sitem.herts.ac.uk/aeru/vsdb/Reports/1842.htm
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1842.htm
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1842.htm
https://www.benchchem.com/product/b12771262?utm_src=pdf-body
https://patentimages.storage.googleapis.com/29/af/b1/9a328bde9bfae8/US6465460.pdf
https://www.benchchem.com/product/b12771262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12771262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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